2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one, also known as FLB-463, is a small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases. This compound has gained significant attention due to its unique chemical structure and promising pharmacological properties.
Scientific Research Applications
Analgesic and Anti-Inflammatory Applications
A study by Gökçe et al. (2005) involved the synthesis of derivatives of 2-[[4-(substituted-phenyl/benzyl)-1-piperazinyl]methyl]-6-(4-methoxyphenyl)-3(2H)pyridazinone, examining their analgesic and anti-inflammatory activities. Among these compounds, one derivative showed potent analgesic and anti-inflammatory properties, comparable to standard drugs, without gastric ulcerogenic effects.
Myocardial Perfusion Imaging
Mou et al. (2012) synthesized and evaluated 18F-labeled pyridaben analogs for myocardial perfusion imaging (MPI) with PET. Their study highlighted the potential of these compounds for cardiac PET imaging, offering high heart uptake and low background uptake in animal models.
Crystal Structure and Anti-HBV Activity
Lv Zhi (2009) investigated the crystal structure of a compound similar to 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one, revealing its potential anti-HBV (Hepatitis B Virus) activity. This study provides insights into the structural attributes that could contribute to its biological activity.
Anxiolytic Activity
The work by Nakao et al. (1991) focused on synthesizing compounds related to 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one, evaluating their anxiolytic activity. They found some derivatives to be twice as potent as diazepam in an anticonflict test.
Spectroscopy and Crystal Structure Analysis
Banu et al. (2013) conducted a study on the preparation of 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole, analyzing its spectroscopic and crystal structure. This research provides valuable information on the molecular structure of related compounds.
Interaction with Benzodiazepine Receptors
Barlin et al. (1996) explored the interaction of some imidazo[1,2-b]pyridazines, structurally related to 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one, with central and peripheral-type benzodiazepine receptors. This suggests potential applications in neurological research.
Central Nervous System Activities
In a study by Barlin et al. (1989), compounds similar to 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one were synthesized and tested for their ability to inhibit GABA-stimulated 3H-diazepam binding to rat brain plasma membranes, indicating their potential CNS activities.
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c1-23-16-8-4-14(5-9-16)17-10-11-18(22)21(20-17)12-13-2-6-15(19)7-3-13/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMRBUYKMBXNKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.